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Compound of Interest

Compound Name: Dodecanedioic Acid-13C12

Cat. No.: B565743 Get Quote

Essential Safety and Handling Guide for
Dodecanedioic Acid-13C12
For researchers, scientists, and drug development professionals, adherence to rigorous safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of Dodecanedioic
Acid-13C12, a stable isotope-labeled compound.
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Parameter Value/Information Source

Chemical Name Dodecanedioic Acid-13C12 [1]

CAS Number 1173019-20-9 [1]

Molecular Formula HO₂¹³C(¹³CH₂)₁₀¹³CO₂H [1]

Molecular Weight 242.21 g/mol [1]

Primary Hazards

Causes serious eye irritation

(H319). May cause skin and

respiratory tract irritation.[1][2]

[3]

Hazard Classifications
Eye Irrit. 2, Skin Irrit. 2, STOT

SE 3
[1]

Signal Word Warning [1]

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment

is mandatory when handling Dodecanedioic Acid-13C12.

Protection Type Recommended Equipment Specification/Standard

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Approved under standards

such as NIOSH (US) or EN

166 (EU).[4][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, butyl

rubber) and a lab coat.

Inspect gloves for degradation

before use.[3][6]

Respiratory Protection
A dust mask (e.g., N95) should

be used if dust is generated.

Work in a well-ventilated area,

preferably a chemical fume

hood.[1][6]
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A systematic approach to handling Dodecanedioic Acid-13C12 is crucial for laboratory safety.

1. Preparation and Engineering Controls:

Work in a well-ventilated chemical fume hood to minimize inhalation of dust.[6]

Ensure that an eyewash station and safety shower are readily accessible.[7]

Cover the work surface with absorbent, disposable bench paper.[6]

Have appropriate spill cleanup materials readily available.[8]

2. Weighing and Dispensing:

Handle as a solid powder, minimizing the creation of dust.[9]

Use a spatula for transferring the solid.

Weigh the compound in a tared, sealed container, preferably within a balance with a draft

shield.[6]

3. Dissolving and Reactions:

Add the solid to the solvent slowly to prevent splashing.[6]

If heating is necessary, use a controlled heating mantle and a condenser to prevent the

release of vapors.[6]

Keep all containers closed when not in use.[9]

4. Post-Handling:

Thoroughly clean the work area with an appropriate solvent followed by soap and water.[6]

Decontaminate all equipment used.[6]

Wash hands thoroughly after handling, even if gloves were worn.[6]

Spill Management and Cleanup
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In the event of a spill, follow these procedures:

Step Action

1. Ensure Proper Ventilation
Work in a well-ventilated area to minimize the

inhalation of dust.[2]

2. Collect Spilled Material
Sweep up the solid material and place it into a

designated and labeled waste container.[2][9]

3. Dispose of Cleanup Materials

All contaminated materials (e.g., wipes, gloves)

should be placed in the designated solid waste

container.[2]

Disposal Plan

Proper disposal of Dodecanedioic Acid-13C12 and its waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation:

Stable Isotope Waste: Dodecanedioic Acid-13C12 is labeled with a stable isotope (Carbon-

13) and is not radioactive.[10][11] Therefore, it does not require special disposal procedures

for radioactivity.[10]

Chemical Waste: The waste should be treated as chemical waste. All waste must be handled

in accordance with local, state, and federal regulations.[2][3]

Disposal Protocol:
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Step Action

1. Waste Container

Use a clearly labeled, sealed container for solid

Dodecanedioic Acid-13C12 waste. The label

should include "Dodecanedioic Acid-13C12

Waste," the date, and the name of the

generating laboratory.[2]

2. Unused/Expired Compound

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations.[6]

3. Contaminated Labware

Place items such as contaminated gloves and

bench paper in a designated hazardous waste

container.[6]

4. Arrange for Pickup

Contact your institution's environmental health

and safety (EHS) office or hazardous waste

management service to arrange for the pickup

and disposal of the container.[2] Do not dispose

of solid Dodecanedioic Acid-13C12 in the

regular trash or down the drain.[2]
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Caption: Workflow for handling Dodecanedioic Acid-13C12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,12-Dodecanedioic acid-13C12 99 atom % 13C | 1173019-20-9 [sigmaaldrich.com]

2. benchchem.com [benchchem.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. valsynthese.ch [valsynthese.ch]

5. echemi.com [echemi.com]

6. benchchem.com [benchchem.com]

7. fishersci.com [fishersci.com]

8. PSFC Caustics and Acids [www-internal.psfc.mit.edu]

9. columbuschemical.com [columbuschemical.com]

10. moravek.com [moravek.com]

11. Carbon-13 - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Personal protective equipment for handling
Dodecanedioic Acid-13C12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565743#personal-protective-equipment-for-handling-
dodecanedioic-acid-13c12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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